Cas no 885523-20-6 (6-Iodo-4-methoxy-1H-indazole)

• Product Name: 6-Iodo-4-methoxy-1H-indazole
• CAS No: 885523-20-6
• MF: C₈H₇IN₂O
• MW: 274.058453798294
• MDL: MFCD07781989
• CID: 840424
• PubChem ID: 24728842
• Update Time: 2025-05-26

6-Iodo-4-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-methoxy-1H-indazole
• 6-Iodo-4-methoxy (1H)indazole
• AK141154
• 1h-indazole,6-iodo-4-methoxy-
• FCH1323827
• AX8281349
• 6-Iodo-4-methoxy-1H-indazole (ACI)
• DB-186376
• MFCD07781989
• 885523-20-6
• 6-Iodo-4-methoxy(1h)indazole
• AKOS022173138
• C76942
• DS-7222
• DTXSID40646522
• 6-iodo-4-methoxy-2H-indazole

• MDL： MFCD07781989
• Inchi： 1S/C8H7IN2O/c1-12-8-3-5(9)2-7-6(8)4-10-11-7/h2-4H,1H3,(H,10,11)
• InChI Key： MOUMKHFEGXJCNG-UHFFFAOYSA-N
• SMILES： IC1C=C2C(C=NN2)=C(OC)C=1

Computed Properties

• Exact Mass: 273.96031g/mol
• Monoisotopic Mass: 273.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 404.6°C at 760 mmHg

6-Iodo-4-methoxy-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Iodo-4-methoxy-1H-indazole

Recent Advances in the Study of 6-Iodo-4-methoxy-1H-indazole (CAS: 885523-20-6) in Chemical Biology and Pharmaceutical Research

6-Iodo-4-methoxy-1H-indazole (CAS: 885523-20-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 6-Iodo-4-methoxy-1H-indazole is its role as a building block for the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the indazole scaffold has been widely utilized in the design of potent and selective inhibitors. Recent publications have demonstrated that modifications to the indazole core, such as the introduction of the iodo and methoxy groups at specific positions, can significantly enhance the binding affinity and selectivity of these inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of indazole-based inhibitors targeting the PI3K/AKT/mTOR pathway, with 6-Iodo-4-methoxy-1H-indazole serving as a key intermediate.

In addition to its applications in oncology, 6-Iodo-4-methoxy-1H-indazole has also been investigated for its potential in neurological disorders. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to modulate GABA receptors, which are implicated in conditions such as anxiety and epilepsy. The researchers found that derivatives of 6-Iodo-4-methoxy-1H-indazole exhibited promising activity as positive allosteric modulators of GABA-A receptors, suggesting a potential avenue for the development of new anxiolytic and anticonvulsant drugs.

The synthetic routes to 6-Iodo-4-methoxy-1H-indazole have also been a focus of recent research. A 2022 paper in Organic Process Research & Development detailed an optimized, scalable synthesis of the compound, highlighting improvements in yield and purity. This advancement is particularly significant for industrial applications, where the availability of high-quality intermediates is crucial for large-scale drug production. The paper also discussed the use of green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainability in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the utilization of 6-Iodo-4-methoxy-1H-indazole. For example, its stability under various conditions and its potential toxicity profiles require further investigation. Recent toxicological studies, such as those published in Chemical Research in Toxicology, have begun to address these issues, providing valuable data on the compound's safety and pharmacokinetics. These studies are essential for ensuring that 6-Iodo-4-methoxy-1H-indazole can be safely incorporated into drug development pipelines.

In conclusion, 6-Iodo-4-methoxy-1H-indazole (CAS: 885523-20-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus for ongoing and future studies. Continued research into its chemical properties, biological activities, and safety profiles will be critical for unlocking its full potential in drug discovery and development.